Cas no 1281922-83-5 ([(1S,2S,4R)-4-[4-[[(1S)-2,3-Dihydro-1H-inden-1-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(1,1-dimethylethoxy)cyclopentyl]methyl sulfamate )

• Product name: [(1S,2S,4R)-4-[4-[[(1S)-2,3-Dihydro-1H-inden-1-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(1,1-dimethylethoxy)cyclopentyl]methyl sulfamate
• CAS No: 1281922-83-5
• MF: C₂₅H₃₃N₅O₄S
• MW: 499.625624418259
• CID: 5735515

[(1S,2S,4R)-4-[4-[[(1S)-2,3-Dihydro-1H-inden-1-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(1,1-dimethylethoxy)cyclopentyl]methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, [(1S,2S,4R)-4-[4-[[(1S)-2,3-dihydro-1H-inden-1-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(1,1-dimethylethoxy)cyclopentyl]methyl ester
• [(1S,2S,4R)-4-[4-[[(1S)-2,3-Dihydro-1H-inden-1-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(1,1-dimethylethoxy)cyclopentyl]methyl sulfamate

• Inchi： 1S/C25H33N5O4S/c1-25(2,3)34-22-13-18(12-17(22)14-33-35(26,31)32)30-11-10-20-23(27-15-28-24(20)30)29-21-9-8-16-6-4-5-7-19(16)21/h4-7,10-11,15,17-18,21-22H,8-9,12-14H2,1-3H3,(H2,26,31,32)(H,27,28,29)/t17-,18+,21-,22-/m0/s1
• InChI Key： ZZWOTXJUTXPQGB-UDKICSLYSA-N
• SMILES： S(N)(OC[C@@H]1C[C@@H](N2C3C(C=C2)=C(N[C@@H]2C4=C(C=CC=C4)CC2)N=CN=3)C[C@@H]1OC(C)(C)C)(=O)=O

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 697.0±65.0 °C(Predicted)
• pka: 9.35±0.70(Predicted)

Additional information on [(1S,2S,4R)-4-[4-[[(1S)-2,3-Dihydro-1H-inden-1-yl]amino]-7H-pyrrolo[2,3-d]pyrimidin-7-yl]-2-(1,1-dimethylethoxy)cyclopentyl]methyl sulfamate

测试